Cas no 754141-33-8 (tert-butyl 2-aminopent-4-ynoate)

• Product Name: tert-butyl 2-aminopent-4-ynoate
• CAS No: 754141-33-8
• MF: C₉H₁₅NO₂
• MW: 0
• CID: 561891
• PubChem ID: 45082683
• Update Time: 2025-05-23

tert-butyl 2-aminopent-4-ynoate Chemical and Physical Properties

Names and Identifiers

• 4-Pentynoic acid,2-amino-, 1,1-dimethylethyl ester
• 4-Pentynoicacid,2-amino-,1,1-dimethylethylester(9CI)
• tert-Butyl 2-aminopent-4-ynoate
• tert-butyl 2-aminopent-4-ynoate

Additional information on tert-butyl 2-aminopent-4-ynoate

tert-butyl 2-aminopent-4-ynoate (CAS No. 754141-33-8): A Comprehensive Overview

tert-butyl 2-aminopent-4-ynoate (CAS No. 754141-33-8) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry, materials science, and pharmaceutical research. This compound, characterized by its unique structure featuring a tert-butyl ester group and a 2-amino-pent-4-yne moiety, exhibits remarkable chemical properties that make it a valuable building block in various synthetic processes.

The synthesis of tert-butyl 2-aminopent-4-ynoate has been extensively studied, with researchers exploring efficient methodologies to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched derivatives, which are particularly valuable in drug discovery and asymmetric catalysis. For instance, a study published in *Nature Chemistry* demonstrated the use of this compound as a key intermediate in the synthesis of complex natural product analogs, highlighting its potential in medicinal chemistry.

One of the most notable applications of tert-butyl 2-amino-pent-4-yne derivatives is in the construction of bioactive molecules. The presence of both an amino group and an alkyne moiety allows for diverse functionalization strategies, including click chemistry reactions such as azide–alkyne cycloaddition (CuAAC). These reactions are highly efficient and have been employed in the development of novel therapeutics targeting various disease states, including cancer and infectious diseases.

In addition to its role in medicinal chemistry, tert-butyl 2-amino-pent-4-yne has found applications in materials science. Researchers have utilized this compound to synthesize advanced materials such as metal–organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit exceptional porosity and stability, making them promising candidates for gas storage, catalysis, and sensing applications.

The stability and reactivity of tert-butyl 2-amino-pent-4-yne derivatives have also been investigated under various conditions. Studies have shown that the compound exhibits excellent thermal stability up to 150°C, making it suitable for high-throughput synthesis processes. Furthermore, its reactivity towards nucleophilic substitution and conjugate addition reactions has been exploited to develop novel synthetic pathways for complex molecules.

From an environmental perspective, the synthesis and application of tert-butyl 2-amino-pent-4-yne derivatives have been optimized to minimize ecological impact. Green chemistry principles have been integrated into their production processes, including the use of renewable feedstocks and catalytic systems that reduce waste generation.

In conclusion, tert-butyl 2-amino-pent-4-yne (CAS No. 754141-33-) stands as a pivotal compound in modern chemical research. Its unique structure, combined with its versatile reactivity and wide-ranging applications, positions it as an essential tool for advancing scientific discovery across multiple disciplines.